Cas no 2679829-01-5 (rac-(4aR,5S,7aR)-2-acetyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid)

• Product Name: rac-(4aR,5S,7aR)-2-acetyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid
• CAS No: 2679829-01-5
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5643002
• PubChem ID: 165920280
• Update Time: 2025-06-26

rac-(4aR,5S,7aR)-2-acetyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679829-01-5
• rac-(4aR,5S,7aR)-2-acetyl-octahydro-1H-cyclopenta[c]pyridine-5-carboxylic acid
• EN300-28273024
• rac-(4aR,5S,7aR)-2-acetyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid

• Inchi： 1S/C11H17NO3/c1-7(13)12-5-4-9-8(6-12)2-3-10(9)11(14)15/h8-10H,2-6H2,1H3,(H,14,15)/t8-,9+,10-/m1/s1
• InChI Key： WBGNNMGJWZIUER-KXUCPTDWSA-N
• SMILES： OC([C@@H]1CC[C@@H]2CN(C(C)=O)CC[C@@H]21)=O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(4aR,5S,7aR)-2-acetyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid

Rac-(4aR,5S,7aR)-2-Acetyl-octahydro-1H-cyclopentacpyridine-5-carboxylic Acid (CAS No. 2679829-01-5): A Comprehensive Overview

Rac-(4aR,5S,7aR)-2-Acetyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid (CAS No. 2679829-01-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, represents a promising candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

Rac-(4aR,5S,7aR)-2-Acetyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid is a chiral compound with a molecular formula of C₁₃H₁₈N₂O₃. The molecule features a cyclopentane ring fused to a pyridine ring, with an acetyl group and a carboxylic acid group attached to specific carbon atoms. The presence of these functional groups imparts unique chemical properties to the compound, making it highly versatile in terms of reactivity and potential interactions with biological systems.

The chiral centers at positions 4a, 5, and 7a contribute to the compound's enantiomeric forms. The racemic mixture (rac-) indicates an equal mixture of both enantiomers. Understanding the stereochemistry of this compound is crucial for its synthesis and biological evaluation, as different enantiomers can exhibit distinct pharmacological profiles.

Synthesis Methods

The synthesis of rac-(4aR,5S,7aR)-2-Acetyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid involves several steps that require precise control over the reaction conditions to ensure the formation of the desired product. One common approach involves the cyclization of a suitable precursor followed by functional group modifications. For instance, a key intermediate in the synthesis might be a cyclopentanone derivative that undergoes intramolecular cyclization to form the cyclopentane-pyridine core structure.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For example, asymmetric synthesis techniques have been employed to selectively produce one enantiomer over the other, which is particularly important for pharmaceutical applications where enantiomeric purity is crucial.

Biological Activities

Rac-(4aR,5S,7aR)-2-Acetyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid has been studied for its potential biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. These activities are attributed to its ability to modulate various signaling pathways and interact with specific cellular targets.

In anti-inflammatory studies, this compound has shown promising results in inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Cancer research has also explored the anti-proliferative effects of rac-(4aR,5S,7aR)-2-Acetyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of cell cycle regulatory proteins and the induction of oxidative stress.

In neuroprotective studies, this compound has been investigated for its potential to mitigate neuronal damage in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has been shown to protect neurons from oxidative stress and inhibit neuroinflammation, thereby preserving neuronal function.

Potential Applications

The diverse biological activities of rac-(4aR,5S,7aR)-2-Acetyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid make it a valuable candidate for various therapeutic applications. Its anti-inflammatory properties suggest potential use in treating chronic inflammatory conditions. The anti-cancer effects indicate its utility as a novel chemotherapeutic agent. Additionally, its neuroprotective effects highlight its potential in managing neurodegenerative diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its pharmacokinetics and long-term safety profile.

Conclusion

Rac-(4aR,5S,7aR)-2-Acetyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid (CAS No. 2679829-01-5) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for developing new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.